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Compound of Interest

Compound Name: Ascleposide E

Cat. No.: B12425920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ascleposide E is a sesquiterpenoid glycoside isolated from the roots of Aucklandia lappa

Decne., a plant species with a history of use in traditional medicine. As a member of the diverse

sesquiterpenoid class of natural products, Ascleposide E represents a molecule of interest for

further scientific investigation. This technical guide provides a summary of the currently

available data on its physical and chemical properties, structural identification, and isolation.

Physicochemical and Structural Data
The fundamental physicochemical properties of Ascleposide E are summarized below. This

data is essential for its handling, storage, and use in experimental settings.
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Property Data Reference(s)

CAS Number 325686-49-5 [1][2]

Molecular Formula C₁₉H₃₂O₈ [1]

Molecular Weight 388.5 g/mol [1]

Compound Type Sesquiterpenoid [1]

Physical Description Powder [1]

Purity
≥98% (as commercially

available)
[1]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[1]

Storage Conditions

Store powder at 2-8°C for up

to 24 months. Store stock

solutions in tightly sealed vials

at -20°C for up to two weeks. It

is recommended to allow the

product to equilibrate to room

temperature for at least one

hour before use.

[1]

Structural Elucidation
The chemical structure of Ascleposide E was determined following its isolation from the

natural source. The primary methods for its structural identification involved the use of various

spectral data. While specific spectral data sets for Ascleposide E are not widely published in

readily accessible literature, the standard analytical techniques for elucidating the structure of

such natural products include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to

determine the carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): This technique provides information on the molecular weight and

elemental composition. High-resolution mass spectrometry (HRMS) is used to confirm the
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molecular formula.

The structural identification of Ascleposide E was based on the interpretation of such spectral

data.[1]

Source and Isolation
Natural Source
Ascleposide E is a natural product derived from the roots of the plant Aucklandia lappa

Decne., which is also known by its synonym Saussurea lappa.[1]

General Isolation Protocol
The isolation of Ascleposide E from its natural source is achieved through a multi-step

extraction and purification process. A general workflow for this procedure is outlined below. It is

important to note that specific parameters may vary between different laboratory preparations.
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Extraction

Purification

Dried Roots of Aucklandia lappa

Solvent Extraction

Crude Extract

Silica Gel Column Chromatography

Sephadex LH-20 Chromatography

Reversed-Phase (RP-18) Column Chromatography

Isolated Ascleposide E

Click to download full resolution via product page

Caption: General workflow for the isolation of Ascleposide E.

Methodology:
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Extraction: The dried and powdered roots of Aucklandia lappa are subjected to solvent

extraction.

Chromatographic Separation: The resulting crude extract is then subjected to a series of

chromatographic techniques to separate the complex mixture of phytochemicals. These

methods typically include:[1]

Silica Gel Column Chromatography: An initial separation based on polarity.

Sephadex LH-20 Column Chromatography: Used for further purification, often to separate

compounds based on size.

Reversed-Phase (RP-18) Column Chromatography: A final purification step that separates

compounds based on hydrophobicity, yielding high-purity Ascleposide E.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific published research detailing the biological activities of

Ascleposide E. While other sesquiterpenoids isolated from Aucklandia lappa have been

investigated for various pharmacological effects, including anti-inflammatory and cytotoxic

properties, such activities have not been explicitly documented for Ascleposide E in the

available scientific literature. Consequently, no specific signaling pathways, such as the NF-κB

or MAPK pathways, have been described as being modulated by Ascleposide E. Further

research is required to determine its biological function and mechanism of action.

Conclusion
Ascleposide E is a structurally identified sesquiterpenoid glycoside with well-characterized

physicochemical properties. While its source and general isolation procedures are established,

its biological activities and potential as a pharmacological agent remain to be elucidated. This

presents an opportunity for researchers in natural product chemistry and drug discovery to

conduct further studies to explore the therapeutic potential of this molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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